Cas no 20069-09-4 (Piperlongumine)

• Product Name: Piperlongumine
• CAS No: 20069-09-4
• MF: C₁₇H₁₉NO₅
• MW: 317.336465120316
• MDL: MFCD00075706
• CID: 908976
• PubChem ID: 354333528
• Update Time: 2025-04-19

Piperlongumine Chemical and Physical Properties

Names and Identifiers

• piperlongumine
• (E)-1-(3-(3,4,5-TRIMETHOXYPHENYL)ACRYLOYL)PIPERIDIN-2-ONE
• 1-[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]-2,3-dihydropyridin-6-one
• 5,6-Dihydro-1-(1-oxo-3-[3,4,5-trimethoxyphenyl]-trans-2-propenyl)-2[1H]-pyridinone
• 5,6-Dihydro-1-[(2E)-1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propen-1-yl]-2(1H)-Pyridinone
• Piplartin
• Piplartine
• 5,6-Dihydro-1-[1-oxo-3-(3,4,5-trimethoxyphenyl)-trans-2-propenyl]-2(1H)-pyridinone
• (E)-1-[3-(3,4,5-Trimethoxyphenyl)acryloyl]-5,6-dihydropyridin-2(1H)-one
• 5,6-Dihydro-1-(3,4,5-trimethoxycinnamoyl)-2(1H)-pyridone
• [ "" ]
• Piperlongumin
• PPLGM
• SGD66V4SVJ
• VABYUUZNAVQNPG-BQYQJAHWSA-N
• (E)-1-(3-(3,4,5-trimethoxyphenyl)acryloyl)-5,6-dihydropyridin-2(1H)-one
• ST079382
• BRD2293
• 1-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]-1,2,5,6-tetrahydropyridin-2-one
• (E)-5,6-Dihydro-1-[1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propenyl]-2(1H)-pyridinone
• (
• PIPERLONGUMINE [MI]
• 1-[(2E)-3-(3,4,5-Trimethoxyphenyl)-2-propenoyl]-5,6-dihydro-2(1H)-pyridinone #
• HY-N2329
• Piplartine;PPLGM
• NSC-794671
• EN300-7424497
• NCGC00096028-02
• CHEBI:92424
• Prestwick3_000604
• EX-A2925
• 2(1H)-PYRIDINONE, 5,6-DIHYDRO-1-(1-OXO-3-(3,4,5-TRIMETHOXYPHENYL)-2- PROPENYL)-, (E)-
• SPECTRUM1505135
• 1-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]-5,6-dihydropyridin-2(1H)-one
• CHEBI:8241
• P2361
• NCGC00096028-04
• CCG-214375
• SMR001233252
• UNII-SGD66V4SVJ
• PIPERLONGUMINE [INCI]
• BRD-2293
• NCGC00096028-01
• NCGC00096028-03
• 1-[3-(3,4,5-Trimethoxy-phenyl)-acryloyl]-5,6-dihydro-1H-pyridin-2-one
• 2(1H)-Pyridinone, 5,6-dihydro-1-(1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propenyl)-, (E)-
• LS-14579
• s7551
• 20069-09-4
• 5,6-Dihydro-1-[1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propenyl]-2(1H)-pyridinone, 9CI
• Q7197361
• HMS1569J10
• FERROUSFLUOBORATE
• Piperlongumine, >=97% (HPLC)
• BRD-K24132293-001-16-0
• BRD-K24132293-001-05-3
• A1-00162
• CHEMBL465843
• Prestwick_399
• DTXSID801029762
• Prestwick2_000604
• BSPBio_000508
• A920539
• Prop-2-en-1-one, 3-(3,4,5-trimethoxyphenyl)-1-(2,3-dihydropyridin-6(1H)-one-1-yl)-
• BDBM50462013
• AC-32683
• 2(1H)-Pyridinone, 5,6-dihydro-1-[(2E)-1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propen-1-yl]-
• AKOS024284776
• ACon1_001541
• N-(3,4,5-Trimethoxycinnamoyl)-D3-piperidin-2-one
• J-012992
• NSC794671
• HMS2234K24
• HMS2096J10
• MFCD00075706
• MLS002153903
• BPBio1_000560
• Piperlongumine; Piplartine
• NCGC00096028-14
• CS-0021113
• 1-[(2E)-3-(3,4,5-Trimethoxyphenyl)-2-propenoyl]-5,6-dihydro-2(1H)-pyridinone
• 5,6-dihydro-1-[1-oxo-3-(3,4,5-triMethoxyphenyl)-allyl]-2(1H)-pyridinone
• SCHEMBL173092
• SCHEMBL2465593
• SR-01000841248-2
• SR-01000841248
• BP-25401
• 5,6-Dihydro-1-(3,4,5-trimethoxycinnamoyl)-2(1H)-pyridinone
• BRD-K24132293-001-09-5
• AS-74140
• BCP13030
• "(Z)-piplartine
• MLSMR
• (E)-piplartine
• PIPERLONGUMINE [20069-09-4]
• NCGC00096028-06
• GTPL13376
• DA-66744
• Piperlongumine?
• Piperlongumine

• MDL： MFCD00075706
• Inchi： 1S/C17H19NO5/c1-21-13-10-12(11-14(22-2)17(13)23-3)7-8-16(20)18-9-5-4-6-15(18)19/h4,6-8,10-11H,5,9H2,1-3H3/b8-7+
• InChI Key： VABYUUZNAVQNPG-BQYQJAHWSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)/C=C/C(N1C(C=CCC1)=O)=O)OC)OC

Computed Properties

• Exact Mass: 317.12600
• Monoisotopic Mass: 317.12632271 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 317.34
• XLogP3: 2.1
• Topological Polar Surface Area: 65.099

Experimental Properties

• Color/Form: Powder
• Density: 1.223±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 123.0 to 127.0 deg-C
• Boiling Point: 475.61°C.@760.00mmHg(est)
• Flash Point: 241.4±28.7 °C
• Solubility: Almost insoluble (0.067 g/l) (25 º C),
• PSA: 65.07000
• LogP: 1.97860
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Piperlongumine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• RTECS：UU7785850
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives
• Other Chemical Reagents